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Introduction

Fluorescent Nanodiamonds (FNDs) are carbon-based nanopatrticles, typically 20-100 nm in
size, that contain nitrogen-vacancy (NV) centers. These NV centers give the FNDs intrinsic and
highly photostable fluorescence without the need for external fluorophores. Their low
cytotoxicity, high biocompatibility, and stable fluorescence make them excellent candidates for
long-term cell tracking, intracellular sensing, and as drug delivery vehicles.

Key Applications in Cell Culture

e Long-Term Cell Tracking and Lineage Studies: The exceptional photostability of FNDs allows
for the tracking of cell populations over extended periods without significant photobleaching,
which is a common limitation of organic dyes and fluorescent proteins.

e Intracellular Labeling and Imaging: FNDs can be internalized by cells through endocytosis,
providing a bright, stable signal for imaging subcellular structures and dynamics.[1]

o Drug Delivery: The surface of FNDs can be functionalized to carry therapeutic agents, such
as small molecules or siRNA, for targeted delivery into cells.
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« Intracellular Sensing: The fluorescence of NV centers in FNDs is sensitive to the local
magnetic field, electric field, and temperature, enabling their use as nanoscale sensors to
probe the intracellular environment.

Mechanism of Cellular Uptake

The primary mechanism for FND internalization into mammalian cells is endocytosis. The
efficiency of uptake can be influenced by several factors, including:

e FND Size and Surface Chemistry: Smaller FNDs and those with modified surface charges
may be taken up more readily.

o Cell Type: Different cell lines exhibit varying capacities for nanoparticle uptake. For instance,
phagocytic cells like macrophages will internalize FNDs more efficiently than non-phagocytic
cells.

o Culture Conditions: The presence of serum proteins in the culture medium can lead to the
formation of a protein corona around the FNDs, which can affect their interaction with the cell
membrane and subsequent uptake.

Experimental Protocols
Protocol 1: Cellular Uptake of FNDs in Adherent Cell
Lines

This protocol describes the steps for introducing FNDs to an adherent cell culture, such as the
human colon adenocarcinoma cell line HT-29, for internalization and subsequent imaging.[1]

Materials:

Adherent cells (e.g., HT-29)

Complete cell culture medium (e.g., DMEM with 10% FBS and 1% Penicillin-Streptomycin)

Fluorescent Nanodiamonds (FNDs) suspension

Phosphate-Buffered Saline (PBS)
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e Trypsin-EDTA
o 6-well cell culture plates
e Fluorescence microscope
Procedure:
e Cell Seeding:
o Culture cells to 70-90% confluency in a T-75 flask.
o Wash the cells with PBS and detach them using Trypsin-EDTA.

o Neutralize the trypsin with complete medium and centrifuge the cell suspension at 200 x g
for 5 minutes.

o Resuspend the cell pellet in fresh complete medium and count the cells.

o Seed the cells into 6-well plates at a density of 2 x 1075 cells per well and incubate for 24
hours at 37°C and 5% CO2 to allow for attachment.

e FND Treatment:

o Prepare a working suspension of FNDs in complete cell culture medium at the desired
concentration (e.g., 10-50 pg/mL). To ensure a homogenous suspension, sonicate the
FND solution for 10 minutes.

o Remove the medium from the wells and replace it with the FND-containing medium.

o Incubate the cells with FNDs for a specified period (e.g., 4, 12, or 24 hours) at 37°C and
5% CO2.

e Washing and Fixation:
o After incubation, aspirate the FND-containing medium.

o Wash the cells three times with PBS to remove any FNDs that are not internalized.
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o Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.
o Wash the cells again three times with PBS.

e Imaging:
o Add a small volume of PBS to the wells to keep the cells hydrated.

o Image the cells using a fluorescence microscope with the appropriate excitation and
emission filters for FNDs (typically excited with a green or yellow laser, e.g., 532 nm, with
emission collected above 650 nm).

Protocol 2: Assessing Cytotoxicity of FNDs using MTT
Assay

This protocol provides a method to evaluate the potential cytotoxic effects of FNDs on a cell
line.

Materials:

Cells of interest

o Complete cell culture medium
e FNDs
o 96-well cell culture plates

e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in
PBS)

e DMSO (Dimethyl sulfoxide)
o Plate reader
Procedure:

o Cell Seeding:
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o Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 pL of
complete medium.

o Incubate for 24 hours at 37°C and 5% CO2.

e FND Treatment:

o Prepare serial dilutions of FNDs in complete medium to create a range of concentrations
(e.g., 0, 10, 25, 50, 100 pg/mL).

o Remove the medium from the wells and add 100 pL of the FND dilutions to the respective
wells. Include wells with medium only (no cells) as a background control and wells with
untreated cells as a negative control.

o Incubate for 24 or 48 hours.
e MTT Assay:
o After the incubation period, add 10 pL of MTT solution to each well.

o Incubate the plate for 4 hours at 37°C, allowing viable cells to convert the yellow MTT into
purple formazan crystals.

o Carefully remove the medium and add 100 yL of DMSO to each well to dissolve the
formazan crystals.

o Gently shake the plate for 10 minutes to ensure complete dissolution.
o Data Acquisition:
o Measure the absorbance at 570 nm using a microplate reader.

o Calculate cell viability as a percentage of the untreated control cells after subtracting the
background absorbance.

Data Presentation

Table 1: Example FND Uptake Efficiency in HT-29 Cells
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FND Concentration

Incubation Time (hours)

Percentage of FND-

(ng/mL) Positive Cells
10 4 35%
10 24 78%
50 4 62%
50 24 95%

Table 2: Example Cytotoxicity of FNDs on HelLa Cells after 24-hour Exposure

FND Concentration (ug/mL)

Cell Viability (% of Control)

0 100%
10 98.5%
25 97.2%
50 95.8%
100 93.1%
Visualizations
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Caption: Experimental workflow for FND uptake in adherent cells.
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Caption: Hypothetical signaling pathway initiated by a FND-drug conjugate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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